Cas no 393812-95-8 (1-azido-2-(methylsulfanyl)ethane)

• Product Name: 1-azido-2-(methylsulfanyl)ethane
• CAS No: 393812-95-8
• MF: C₃H₇N₃S
• MW: 117.172778367996
• MDL: MFCD14658662
• CID: 3963144
• PubChem ID: 51342080
• Update Time: 2025-04-22

1-azido-2-(methylsulfanyl)ethane Chemical and Physical Properties

Names and Identifiers

• Ethane, 1-azido-2-(methylthio)-
• 1-Azido-2-(methylthio)ethane
• 1-azido-2-(methylsulfanyl)ethane
• EN300-273506
• 1-azido-2-methylsulfanyl-ethane
• AKOS005174481
• 393812-95-8
• VJFYHKCOVWLIQY-UHFFFAOYSA-N
• 1-azido-2-methylsulfanylethane
• (2-azidoethyl)(methyl)sulfane

• MDL： MFCD14658662
• Inchi： 1S/C3H7N3S/c1-7-3-2-5-6-4/h2-3H2,1H3
• InChI Key： VJFYHKCOVWLIQY-UHFFFAOYSA-N
• SMILES： CSCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 117.03606841Da
• Monoisotopic Mass: 117.03606841Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides